Cas no 2228241-17-4 (4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol
• CAS No: 2228241-17-4
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 6290644
• PubChem ID: 165658366
• Update Time: 2025-08-05

4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol
• 2228241-17-4
• EN300-1794637

• Inchi： 1S/C12H17FN2O/c13-11-2-1-9(7-15-11)12(8-14)5-3-10(16)4-6-12/h1-2,7,10,16H,3-6,8,14H2
• InChI Key： ICNJEFFKZPZUAF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol

4-(Aminomethyl)-4-(6-Fluoropyridin-3-yl)cyclohexan-1-ol: A Comprehensive Overview

The compound 4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol, with the CAS number 2228241-17-4, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a fluorinated pyridine ring, and a cyclohexanol moiety. These features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure, which includes a fluorinated pyridine ring, suggests potential interactions with various biological targets, such as enzymes or receptors. The amino group and hydroxyl group present in the molecule further enhance its versatility, allowing for additional chemical modifications to optimize its pharmacokinetic properties.

The synthesis of 4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and stereo-selective reductions, to achieve high yields and purity. These advancements in synthetic methodology have significantly contributed to the feasibility of large-scale production of this compound for preclinical studies.

In terms of pharmacological activity, this compound has demonstrated promising results in vitro and in vivo models. For instance, studies have shown that it exhibits potent inhibitory activity against certain kinases, which are implicated in various disease states such as cancer and inflammatory disorders. Additionally, its ability to modulate ion channels has opened up new avenues for its application in neurodegenerative diseases.

The integration of computational chemistry tools has further enhanced our understanding of the molecular interactions of this compound. Docking studies and molecular dynamics simulations have provided insights into its binding modes with target proteins, paving the way for rational drug design. Furthermore, recent advancements in artificial intelligence (AI) have enabled predictive modeling of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

From an environmental perspective, the synthesis and handling of 4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol adhere to green chemistry principles. Researchers have developed eco-friendly protocols that minimize waste generation and reduce the use of hazardous reagents. These sustainable practices not only align with current regulatory standards but also contribute to the long-term viability of this compound's production.

In conclusion, 4-(aminomethyl)-4-(6-fluoropyridin-3-yl)cyclohexan-1-ol represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable asset in the quest for innovative therapeutic solutions. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of scientific exploration and application.